Cas no 766-97-2 (4-Ethynyltoluene)

• Product Name: 4-Ethynyltoluene
• CAS No: 766-97-2
• MF: C₉H₈
• MW: 116.159822463989
• MDL: MFCD00008571
• CID: 39819
• PubChem ID: 13018
• Update Time: 2025-09-17

4-Ethynyltoluene Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyltoluene
• p-Tolylacetylene
• 1-Ethynyl-4-methylbenzene~1-Ethynyltoluene~4-Methylphenylacetylene
• p-Tolyacetylene
• 1-Ethynyl-4-methylbenzene
• 4-Methylphenylacetylene
• p-Ethynyltoluene
• p-Methylphenylacetylene

• MDL： MFCD00008571
• Inchi： 1S/C9H8/c1-3-9-6-4-8(2)5-7-9/h1,4-7H,2H3
• InChI Key： KSZVOXHGCKKOLL-UHFFFAOYSA-N
• SMILES： C1(C)C=CC(C#C)=CC=1
• BRN： 969653

Computed Properties

• Exact Mass: 116.06300
• Monoisotopic Mass: 116.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.916 g/mL at 25 °C(lit.)
• Melting Point: 168-170
• Boiling Point: 168°C(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.547(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 1.97630
• Solubility: Not determined

4-Ethynyltoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S27-S36/37/39
• RTECS：XT2570000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep cold
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons